![molecular formula C16H22F2N2O2 B2434755 3,4-difluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide CAS No. 954077-62-4](/img/structure/B2434755.png)
3,4-difluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide
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Description
3,4-difluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H22F2N2O2 and its molecular weight is 312.361. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
Studies on related benzamide derivatives, such as Flumatinib, have explored their metabolism in chronic myelogenous leukemia patients, revealing insights into the metabolic pathways, including N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis. These studies are crucial for understanding the drug's pharmacokinetics and optimizing therapeutic efficacy (Gong et al., 2010).
Radiosynthesis for Imaging Applications
Radiosynthesis techniques have been applied to benzamide derivatives for developing new radiolabeled ligands targeting serotonin receptors. These compounds offer promising tracers for gamma-emission tomography, aiding in the diagnosis and study of neurological disorders (Mertens et al., 1994).
Synthesis and Bioactivity of Metal Complexes
Research on novel benzamides and their metal complexes, including copper and cobalt, has shown potential bioactivity, particularly in antibacterial applications. Such studies contribute to the development of new antimicrobial agents and the understanding of metal-mediated drug action (Khatiwora et al., 2013).
Neuropharmacological Studies
The synthesis and evaluation of benzamide derivatives as serotonin 4 (5-HT4) receptor agonists have been conducted, exploring their potential in treating gastrointestinal motility disorders. These studies highlight the therapeutic applications of benzamide derivatives in enhancing gastrointestinal motility (Sonda et al., 2003).
Anti-Fatigue Effects
Benzamide derivatives have also been synthesized and tested for their anti-fatigue effects in animal models, providing a basis for developing novel therapeutic agents aimed at enhancing physical endurance and combating fatigue (Wu et al., 2014).
Properties
IUPAC Name |
3,4-difluoro-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22F2N2O2/c1-22-9-8-20-6-4-12(5-7-20)11-19-16(21)13-2-3-14(17)15(18)10-13/h2-3,10,12H,4-9,11H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYBQEBXTSGTLIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCC(CC1)CNC(=O)C2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.